molecular formula C12H15FO2 B8504058 5-(5'-Fluoro-2'-methoxyphenyl)pentanal

5-(5'-Fluoro-2'-methoxyphenyl)pentanal

Cat. No. B8504058
M. Wt: 210.24 g/mol
InChI Key: FJMPWLFGGHGIRS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-(5'-Fluoro-2'-methoxyphenyl)pentanal is a useful research compound. Its molecular formula is C12H15FO2 and its molecular weight is 210.24 g/mol. The purity is usually 95%.
BenchChem offers high-quality 5-(5'-Fluoro-2'-methoxyphenyl)pentanal suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-(5'-Fluoro-2'-methoxyphenyl)pentanal including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

5-(5'-Fluoro-2'-methoxyphenyl)pentanal

Molecular Formula

C12H15FO2

Molecular Weight

210.24 g/mol

IUPAC Name

5-(5-fluoro-2-methoxyphenyl)pentanal

InChI

InChI=1S/C12H15FO2/c1-15-12-7-6-11(13)9-10(12)5-3-2-4-8-14/h6-9H,2-5H2,1H3

InChI Key

FJMPWLFGGHGIRS-UHFFFAOYSA-N

Canonical SMILES

COC1=C(C=C(C=C1)F)CCCCC=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 9 (0.46 g, 2.0 mmol) in acetone (20 mL) was added H2SO4 (5%, 2 mL) and the reaction was heated to reflux for 1.6 h. After the reaction was cooled to room temperature, most of the solvent was then removed in vacuo. A solution of NaHCO3 (sat. 40 mL) was added and the organics were extracted with EtOAc (3×40 mL) and the combined organic layers were washed with brine (30 mL) and dried over Na2SO4. The crude product obtained by removal of the solvent in vacuo was purified by flash column chromatography on silica (Rf=0.10, EtOAc/Hexane, 10:90, v:v) to give the product (0.20 g, 50%) as oil; 1H NMR (CDCl3, 500 MHz): δ 9.76 (s, 1 H), 6.88-6.82 (m, 2 H), 6.74 (dd, J=4.6, 8.6 Hz, 1 H), 3.79 (s, 3 H), 2.61 (t, J=7.3 Hz, 2 H), 2.45 (m, 2 H), 1.69-1.60 (m, 4 H).
Name
Quantity
0.46 g
Type
reactant
Reaction Step One
Name
Quantity
2 mL
Type
reactant
Reaction Step One
Quantity
20 mL
Type
reactant
Reaction Step One
Yield
50%

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